molecular formula C9H15ClN2O2 B8420395 3-(4-Chlorobutyl)-5,5-dimethyl-hydantoin

3-(4-Chlorobutyl)-5,5-dimethyl-hydantoin

Cat. No.: B8420395
M. Wt: 218.68 g/mol
InChI Key: NMRYRLWMTLILFB-UHFFFAOYSA-N
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Description

3-(4-Chlorobutyl)-5,5-dimethyl-hydantoin is a useful research compound. Its molecular formula is C9H15ClN2O2 and its molecular weight is 218.68 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H15ClN2O2

Molecular Weight

218.68 g/mol

IUPAC Name

3-(4-chlorobutyl)-5,5-dimethylimidazolidine-2,4-dione

InChI

InChI=1S/C9H15ClN2O2/c1-9(2)7(13)12(8(14)11-9)6-4-3-5-10/h3-6H2,1-2H3,(H,11,14)

InChI Key

NMRYRLWMTLILFB-UHFFFAOYSA-N

Canonical SMILES

CC1(C(=O)N(C(=O)N1)CCCCCl)C

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A mixture of 538 g of 5,5-dimethyl-hydantoin (4,2 mols), 290 g of anhydrous potassium carbonate (2.1 mols) and 2,130 g of 1,4-dichlorobutane (16.77 mols) is reacted analogously to A for 8 hours at 138° to 141°C internal temperature (external temperature 200°C). Working up takes place analogously to A and 830.9 g of a brown viscous crude product (90.5% of theory) are obtained, and are purified by vacuum distillation (boiling point0.2 : 151°-153°C) and subsequent recrystallisation from diethyl ether. The pure product melts at 54.4° to 56.3°C.
Quantity
538 g
Type
reactant
Reaction Step One
Quantity
290 g
Type
reactant
Reaction Step One
Quantity
16.77 mol
Type
reactant
Reaction Step One
[Compound]
Name
brown viscous crude product
Quantity
830.9 g
Type
reactant
Reaction Step Two

Synthesis routes and methods II

Procedure details

A mixture of 538 g of 5,5-dimethyl-hydantoin (4.2 mols), 290 g of anhydrous potassium carbonate (2.1 mols) and 2,130 g of 1,4-dichlorobutane (16.77 mols) is reacted for 8 hours at 138° to 141° C internal temperature (external temperature 200° C), as described under Example 1 (a). Working up is carried out according to Example 1 (a), and 830.9 g of a brown, viscous crude product (90.5% of theory) are obtained, and are purified by vacuum distillation (boiling point0.2 : 151°-153° C) and subsequent recrystallisation from diethyl ether. The pure product melts at 54.4° to 56.3° C.
Quantity
538 g
Type
reactant
Reaction Step One
Quantity
290 g
Type
reactant
Reaction Step One
Quantity
16.77 mol
Type
reactant
Reaction Step One
[Compound]
Name
Example 1 ( a )
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
Example 1 ( a )
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
[Compound]
Name
crude product
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four

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